Cas no 5703-15-1 (Butanedioic acid,2-(4,4-dimethyl-2-methylenepentyl)-)

• Product Name: Butanedioic acid,2-(4,4-dimethyl-2-methylenepentyl)-
• CAS No: 5703-15-1
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 378098
• PubChem ID: 110696
• Update Time: 2025-04-19

Butanedioic acid,2-(4,4-dimethyl-2-methylenepentyl)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-(4,4-dimethyl-2-methylenepentyl)-
• (2-neopentylallyl)succinic acid
• 2-(4,4-dimethyl-2-methylidenepentyl)butanedioic acid
• HGPJAQIBDADAEL-UHFFFAOYSA-N
• DTXSID60972517
• NS00047419
• EINECS 227-188-9
• Succinic acid, (2-neopentylallyl)-
• Butanedioic acid, 2-(4,4-dimethyl-2-methylenepentyl)-
• 5703-15-1

• Inchi： 1S/C12H20O4/c1-8(7-12(2,3)4)5-9(11(15)16)6-10(13)14/h9H,1,5-7H2,2-4H3,(H,13,14)(H,15,16)
• InChI Key： HGPJAQIBDADAEL-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)CC(=C)CC(C)(C)C)=O

Computed Properties

• Exact Mass: 228.1362
• Monoisotopic Mass: 228.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 334.6°Cat760mmHg
• Flash Point: 170.4°C
• Refractive Index: 1.482
• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids